Cas no 1105238-36-5 (2-(2-{[(3-chlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-(2-{[(3-chlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1105238-36-5
• MF: C₁₈H₁₆ClN₃O₂S₂
• MW: 405.921540260315
• CID: 5884760
• PubChem ID: 135952720
• Update Time: 2024-01-16

2-(2-{[(3-chlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(3-chlorophenyl)methylsulfanyl]-4-oxo-1H-pyrimidin-6-yl]-N-(thiophen-2-ylmethyl)acetamide
• 2-(2-{[(3-chlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)-N-[(thiophen-2-yl)methyl]acetamide
• AKOS024510138
• 2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-(thiophen-2-ylmethyl)acetamide
• F5485-0482
• 2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(thiophen-2-ylmethyl)acetamide
• 1105238-36-5

• Inchi： 1S/C18H16ClN3O2S2/c19-13-4-1-3-12(7-13)11-26-18-21-14(9-17(24)22-18)8-16(23)20-10-15-5-2-6-25-15/h1-7,9H,8,10-11H2,(H,20,23)(H,21,22,24)
• InChI Key： DAUOYQUUERYTPD-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CC1NC(SCC2=CC=CC(Cl)=C2)=NC(=O)C=1

Computed Properties

• Exact Mass: 405.0372468g/mol
• Monoisotopic Mass: 405.0372468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers